Cas no 130219-79-3 (3-Chloro-4-methylbenzo[b]thiophene)

• Product Name: 3-Chloro-4-methylbenzo[b]thiophene
• CAS No: 130219-79-3
• MF: C₉H₇ClS
• MW: 182.669880151749
• CID: 824657
• PubChem ID: 14780489
• Update Time: 2025-04-19

3-Chloro-4-methylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methylbenzo[b]thiophene
• 3-Chloro-4-methyl-1-benzothiophene
• benzo[b]thiophene, 3-chloro-4-methyl-
• LogP

• MDL： MFCD09745798
• Inchi： 1S/C9H7ClS/c1-6-3-2-4-8-9(6)7(10)5-11-8/h2-5H,1H3
• InChI Key： XLRUUTMTDMIIBH-UHFFFAOYSA-N
• SMILES： ClC1=CSC2C=CC=C(C)C=21

Computed Properties

• Exact Mass: 181.99581
• Monoisotopic Mass: 181.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Boiling Point: 280.5°C at 760 mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.66
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes